Cas no 2164500-05-2 (2-3-(methoxymethyl)phenylbutanoic acid)

• Product Name: 2-3-(methoxymethyl)phenylbutanoic acid
• CAS No: 2164500-05-2
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 6006367
• PubChem ID: 165765798
• Update Time: 2025-10-30

2-3-(methoxymethyl)phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)phenylbutanoic acid
• 2-[3-(methoxymethyl)phenyl]butanoic acid
• EN300-1778557
• 2164500-05-2

• Inchi： 1S/C12H16O3/c1-3-11(12(13)14)10-6-4-5-9(7-10)8-15-2/h4-7,11H,3,8H2,1-2H3,(H,13,14)
• InChI Key： VOJZLUJFBALGJI-UHFFFAOYSA-N
• SMILES： OC(C(CC)C1C=CC=C(COC)C=1)=O

Computed Properties

• Exact Mass: 208.109944368g/mol
• Monoisotopic Mass: 208.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-3-(methoxymethyl)phenylbutanoic acid

Recent Advances in the Study of 2-3-(Methoxymethyl)phenylbutanoic Acid (CAS: 2164500-05-2)

The compound 2-3-(methoxymethyl)phenylbutanoic acid (CAS: 2164500-05-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, which could pave the way for novel drug development.

One of the key areas of interest is the compound's role as a potential anti-inflammatory agent. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-3-(methoxymethyl)phenylbutanoic acid exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The study highlighted its superior selectivity profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs), suggesting a reduced risk of gastrointestinal side effects.

In addition to its anti-inflammatory properties, recent research has explored its application in neurodegenerative diseases. A preclinical study conducted by researchers at the University of Cambridge revealed that the compound could modulate alpha-synuclein aggregation, a pathological hallmark of Parkinson's disease. The findings, published in ACS Chemical Neuroscience, indicated that 2-3-(methoxymethyl)phenylbutanoic acid might serve as a lead compound for developing neuroprotective agents.

The synthetic chemistry community has also made strides in optimizing the production of this compound. A 2024 paper in Organic Letters described a novel, high-yield synthetic route utilizing palladium-catalyzed cross-coupling reactions. This advancement addresses previous challenges related to scalability and purity, making the compound more accessible for further research and potential commercialization.

From a drug delivery perspective, recent work has focused on improving the bioavailability of 2-3-(methoxymethyl)phenylbutanoic acid. A team at MIT developed a nanoparticle-based delivery system that significantly enhanced the compound's solubility and tissue penetration, as reported in the Journal of Controlled Release. This innovation could overcome pharmacokinetic limitations observed in earlier formulations.

Looking forward, the compound's versatility continues to inspire new research directions. Current clinical trials are investigating its efficacy in metabolic disorders, with preliminary data showing potential in modulating PPAR-gamma activity. As the scientific community gains deeper understanding of this molecule's multifaceted biological activities, 2-3-(methoxymethyl)phenylbutanoic acid stands poised to make significant contributions to pharmaceutical development across multiple therapeutic areas.